2-(4-chlorophenoxy)-N-(4-chlorophenyl)-2,2-difluoroacetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(4-chlorophenyl)-2,2-difluoroacetamide
• InChI: InChI=1S/C14H9Cl2F2NO2/c15-9-1-5-11(6-2-9)19-13(20)14(17,18)21-12-7-3-10(16)4-8-12/h1-8H,(H,19,20)
• InChI Key: QULFXNFPOMHERA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C(OC2=CC=C(C=C2)Cl)(F)F)Cl
• Molecular Formula: C14H9Cl2F2NO2
• Molecular Weight: 332.1 g/mol

Description

2-(4-Chlorophenoxy)-N-(4-chlorophenyl)-2,2-difluoroacetamide (DFCA) is a synthetic molecule that has been studied for its potential applications in scientific research. It is a derivative of 4-chlorophenoxyacetic acid (CPA), which is a commonly used herbicide, and is believed to have similar biochemical and physiological effects. DFCA has been widely used in laboratory experiments due to its relatively low cost and ease of synthesis.

Scientific Research Applications

Impurities in Agrochemical Formulations

A study by Masunaga, Takasuga, and Nakanishi (2001) investigated the profile and amount of dioxin impurities in historic Japanese agrochemical formulations, including compounds like 2,4-dichlorophenoxyacetic acid (2,4-D) and others. This research is crucial in understanding the environmental impact and safety of such chemicals in agriculture (Masunaga, Takasuga, & Nakanishi, 2001).

Detection of Chlorophenoxy Acid Herbicides

Wintersteiger, Goger, and Krautgartner (1999) developed a method using high-performance liquid chromatography for the quantitation of chlorophenoxy acid herbicides in ground and drinking water. This research is significant for environmental monitoring and ensuring water safety (Wintersteiger, Goger, & Krautgartner, 1999).

Electrochemical Reduction of Herbicides

A study by Tsyganok, Yamanaka, and Otsuka (1998) explored the electrocatalytic reductive dehalogenation of 2,4-dichlorophenoxyacetic acid (2,4-D), a related compound. This research provides insights into the potential for removing herbicide residues from the environment (Tsyganok, Yamanaka, & Otsuka, 1998).

Stability of Fluorophores under Different Conditions

Yang, Simionescu, Lough, and Yan (2011) conducted research on the stability of BODIPY fluorophores under acidic and basic conditions. This study has implications for the use of fluorophores in various scientific applications (Yang, Simionescu, Lough, & Yan, 2011).

Oxidative Degradation of Chlorophenols

Hadi et al. (2020) developed a system for the degradation of 4-chlorophenol using persulfate and oxalic acid with a heterogeneous Fenton-like system. This study contributes to the field of wastewater treatment and environmental remediation (Hadi et al., 2020).

Photocatalytic Oxidation in Water Treatment

Research by Tang and Huang (1995) on the photocatalytic oxidation of 2,4-dichlorophenol by CdS in different pH solutions contributes to the understanding of water treatment technologies (Tang & Huang, 1995).